Butanedioic Acid 1-[16,16-Bis(4-methoxyphenyl)-3,3-dioxido-7-oxo-16-phenyl-6,15-dioxa-3-thia-8-azahexadec-1-yl] Ester
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Description
Scientific Research Applications
Antibacterial Efficacy of Diesters
Diesters of azelaic acid, which shares a functional group similarity with the compound , have been evaluated for their antibacterial effects. Specifically, bis-[(butanoyloxy)methyl] nonanedioate demonstrated promising activity against acne-related bacteria in vitro, showcasing the potential of such compounds in dermatological applications (Charnock, Brudeli, & Klaveness, 2004).
Antioxidant and Antiradical Additives
Compounds derived from p-hydroxycinnamic acids, similar in structural complexity to the compound , have been synthesized and shown to possess potent antioxidant and antiradical activities. These findings suggest potential applications in sustainable and renewable additives for various industries, highlighting the importance of structural design optimization in enhancing such activities (Reano et al., 2015).
Polymer Film Fabrication
Research on the polymerization of functional cyclic esters, which are structurally related to the compound , has led to the development of new materials with desirable properties such as hydrophilicity and biocompatibility. These materials hold potential in biomedical applications, especially as smart nanocarriers (Jin, Liu, Liu, & Ji, 2010).
Renewable Thermosetting Resins
The synthesis of renewable bisphenols and their conversion into thermosetting resins demonstrates the potential for creating high-performance materials from sustainable sources. Such materials exhibit thermal stability and water resistance, making them suitable for applications in harsh environments (Harvey et al., 2014).
properties
IUPAC Name |
4-[2-[2-[6-[bis(4-methoxyphenyl)-phenylmethoxy]hexylcarbamoyloxy]ethylsulfonyl]ethoxy]-4-oxobutanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C36H45NO11S/c1-44-31-16-12-29(13-17-31)36(28-10-6-5-7-11-28,30-14-18-32(45-2)19-15-30)48-23-9-4-3-8-22-37-35(41)47-25-27-49(42,43)26-24-46-34(40)21-20-33(38)39/h5-7,10-19H,3-4,8-9,20-27H2,1-2H3,(H,37,41)(H,38,39) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYHIQDHDANOZDI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCCCCCCNC(=O)OCCS(=O)(=O)CCOC(=O)CCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C36H45NO11S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60747242 |
Source
|
Record name | 1,1-Bis(4-methoxyphenyl)-10,14,14,18-tetraoxo-1-phenyl-2,11,17-trioxa-14lambda~6~-thia-9-azahenicosan-21-oic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60747242 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
699.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
178261-45-5 |
Source
|
Record name | 1,1-Bis(4-methoxyphenyl)-10,14,14,18-tetraoxo-1-phenyl-2,11,17-trioxa-14lambda~6~-thia-9-azahenicosan-21-oic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60747242 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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